Cas no 1955540-13-2 (2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride)

• Product Name: 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride
• CAS No: 1955540-13-2
• MF: C₇H₁₅ClN₂O₃S
• MW: 242.723599672318
• MDL: MFCD30181053
• CID: 4631475
• PubChem ID: 122156781
• Update Time: 2025-06-14

2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride

• MDL： MFCD30181053
• Inchi： 1S/C7H14N2O3S.ClH/c1-8-7(10)4-6-5-13(11,12)3-2-9-6;/h6,9H,2-5H2,1H3,(H,8,10);1H
• InChI Key： RLLBBKYHSBJPPR-UHFFFAOYSA-N
• SMILES： C(C1NCCS(=O)(=O)C1)C(=O)NC.Cl

Additional information on 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride

Research Brief on 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride (CAS: 1955540-13-2)

2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride (CAS: 1955540-13-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiomorpholine scaffold and acetamide functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it exhibits selective binding affinity to certain protein targets involved in inflammatory and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride acts as a potent inhibitor of key enzymes in the NF-κB signaling pathway, which plays a critical role in inflammation and immune responses. This inhibition was observed to reduce pro-inflammatory cytokine production in vitro, highlighting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, the compound has also been investigated for its neuroprotective effects. A study conducted by a team at the University of Cambridge (2024) revealed that it could mitigate oxidative stress and neuronal apoptosis in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

The synthesis and optimization of 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride have been detailed in several recent patents and publications. A notable advancement is the development of a scalable synthetic route that ensures high yield and purity, as described in a patent application by Pfizer Inc. (2023). This route involves a series of carefully controlled reactions, including the sulfonylation of thiomorpholine derivatives and subsequent amidation, followed by salt formation with hydrochloric acid. The optimized process has been validated for industrial-scale production, paving the way for future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that while the hydrochloride salt improves solubility, further modifications may be required to enhance its metabolic stability and tissue penetration. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. For example, a recent preprint from the European Journal of Pharmaceutical Sciences (2024) proposed the use of lipid-based nanoformulations to improve the compound's bioavailability and targeted delivery to inflamed tissues.

In conclusion, 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and demonstrated biological activities warrant further investigation, particularly in preclinical and clinical settings. Future research should focus on optimizing its pharmacokinetic profile and elucidating its long-term safety and efficacy. As the field advances, this compound may emerge as a key player in the development of next-generation therapeutics.